Cas no 568572-21-4 (2-(benzo[b]thiophen-2-yl)-5,5-dimethyl-1,3,2-dioxaborolane)

• Product Name: 2-(benzo[b]thiophen-2-yl)-5,5-dimethyl-1,3,2-dioxaborolane
• CAS No: 568572-21-4
• MF: C₁₂H₁₃BO₂S
• MW: 232.106422185898
• CID: 3035201
• PubChem ID: 146019121
• Update Time: 2025-05-26

2-(benzo[b]thiophen-2-yl)-5,5-dimethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-(benzo[b]thiophen-2-yl)-5,5-dimethyl-1,3,2-dioxaborolane
• 5,5-dimethyl-2-(benzothiophen-2-yl)-1,3,2-dioxaborinane;
• 568572-21-4
• 2-(Benzo[b]thiophen-2-yl)-4,4-dimethyl-1,3,2-dioxaborolane
• 2-(1-benzothiophen-2-yl)-4,4-dimethyl-1,3,2-dioxaborolane
• MFCD32670197

• Inchi： 1S/C12H13BO2S/c1-12(2)8-14-13(15-12)11-7-9-5-3-4-6-10(9)16-11/h3-7H,8H2,1-2H3
• InChI Key： QYEGHRKFAWIRAQ-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C=C1B1OCC(C)(C)O1

Computed Properties

• Exact Mass: 246.08900
• Monoisotopic Mass: 232.0729310g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.7Ų

Experimental Properties

• PSA: 46.70000
• LogP: 2.66950

Additional information on 2-(benzo[b]thiophen-2-yl)-5,5-dimethyl-1,3,2-dioxaborolane

Introduction to 2-(benzo[b]thiophen-2-yl)-5,5-dimethyl-1,3,2-dioxaborolane (CAS No. 568572-21-4)

2-(benzo[b]thiophen-2-yl)-5,5-dimethyl-1,3,2-dioxaborolane, identified by the Chemical Abstracts Service Number (CAS No.) 568572-21-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This borylated derivative of benzo[b]thiophene features a unique structural motif that makes it a valuable intermediate in the synthesis of complex molecules, particularly in the development of novel therapeutic agents and advanced materials.

The compound belongs to the class of boron-containing heterocycles, which are widely recognized for their utility in cross-coupling reactions such as Suzuki-Miyaura coupling. The presence of a boronic ester group at the 1-position and a substituted dioxaborolane core enhances its reactivity and stability under various synthetic conditions. This makes 2-(benzo[b]thiophen-2-yl)-5,5-dimethyl-1,3,2-dioxaborolane particularly useful in constructing biaryl frameworks, which are common motifs in many biologically active compounds.

In recent years, there has been a surge in research focused on developing new methodologies for the functionalization of heterocyclic systems. The benzo[b]thiophene scaffold, due to its aromaticity and electronic properties, has been extensively studied as a pharmacophore in drug discovery. The introduction of boron atoms into this framework not only facilitates modern cross-coupling techniques but also imparts unique electronic and steric properties that can be exploited for tuning the biological activity of derived compounds.

One of the most compelling aspects of 2-(benzo[b]thiophen-2-yl)-5,5-dimethyl-1,3,2-dioxaborolane is its potential application in the synthesis of small-molecule inhibitors targeting various diseases. For instance, derivatives of benzo[b]thiophene have shown promise in the development of antiviral, anticancer, and anti-inflammatory agents. The boronated version of this compound offers a versatile platform for further derivatization, allowing chemists to explore novel analogs with enhanced potency and selectivity.

The structural features of 2-(benzo[b]thiophen-2-yl)-5,5-dimethyl-1,3,2-dioxaborolane also make it an attractive candidate for materials science applications. Boron-containing heterocycles have been investigated for their role in organic electronics, including organic light-emitting diodes (OLEDs) and photovoltaic cells. The electron-withdrawing nature of the boronic ester group can influence the electronic properties of the material, making it suitable for optoelectronic applications.

Recent advancements in synthetic chemistry have enabled more efficient and scalable routes to 568572-21-4, improving access to this valuable intermediate. Techniques such as palladium-catalyzed cross-coupling reactions have been optimized to facilitate the introduction of boron atoms into complex molecular frameworks. These improvements have not only streamlined the synthesis but also opened up new possibilities for exploring the chemical space around this motif.

The pharmaceutical industry has been particularly keen on leveraging boron-containing compounds due to their unique metabolic stability and bioavailability. Boronated heterocycles often exhibit improved pharmacokinetic profiles compared to their non-boronated counterparts. This has led to increased interest in developing new drugs based on these structures. For example, recent studies have demonstrated that borylated benzo[b]thiophenes can serve as potent kinase inhibitors by modulating key signaling pathways involved in disease progression.

Moreover, the versatility of CAS No. 568572-21-4 extends beyond pharmaceutical applications. Its utility in agrochemical research has also been explored, where it serves as a precursor for synthesizing novel pesticides and herbicides. The ability to introduce diverse functional groups into the benzo[b]thiophene core allows chemists to design molecules with tailored biological activities against pests and weeds.

In conclusion, 2-(benzo[b]thiophen-2-yl)-5,5-dimethyl-1,3,2-dioxaborolane represents a fascinating compound with broad applications across multiple scientific disciplines. Its unique structural features and reactivity make it an indispensable tool for synthetic chemists working on drug discovery and materials science. As research continues to uncover new methodologies for functionalizing heterocyclic systems, 568572-21-4 is poised to play an increasingly important role in developing next-generation therapeutics and advanced materials.